506-26-3(γ-Linolenic Acid),GLA,Ligla

γ-Linolenic Acid Properties

Names and Identifiers

- (6Z,9Z,12Z)-Octadeca-6,9,12-trienoic acid
- (Z,Z,Z)-6,9,12-Octadecatrienoic acid
- γ-Linolenic acid
- gamma-Linolenic Acid
- 6-cis,9-cis,12-cis-Octadecatrienoic acid
- LINOLENIC ACID, GAMMA(SG)
- β-Linolenic acid
- cis,cis,cis-6,9,12-Octadecatrienoic Acid
- Lead nitrate
- gamma-Linolenic acid
- C18:3 (n-6)
- GAMOLENIC ACID [INN]
- GAMOLENIC ACID [MART.]
- BML3-B06
- GTPL4710
- gamma-linolenic-acid
- gamma Linolenic Acid
- MLS001333662
- HMS3649H09
- C18:3,n-6
- 6,9,12-Octadecatrienoic acid, (Z,Z,Z)-
- 6,9,12-Octadecatrienoic acid
- GAMOLENIC ACID [WHO-DD]
- 18:3(N-6)
- 506-26-3
- gammalinolenic acid
- HMS1791C20
- Ligla
- gamma-Linolensaeure
- L0152
- 6,9,12-Octadecatrienoic acid, (6Z,9Z,12Z)-
- BRD-K18059238-001-02-1
- all-cis-6,9,12-Octadecatrienoic acid
- Octadecatrienoic acid, 6,9,12-(Z,Z,Z)-
- NDI 609
- NDI 609 [FDMS]
- 6Z,9Z,12Z-octadecatrienoate
- HMS1361C20
- (6Z,9Z,12Z)-6,9,12-Octadecatrienoic acid
- Gamolenic acid (INN)
- C18:3, n-6,9,12 all-cis
- MLS001333661
- 6(Z),9(Z),12(Z)-Octadecatrienoate
- SR-01000838334-2
- Acido gamolenico [Spanish]
- Gammolenic acid
- CAS-506-26-3
- HMS3402C20
- D58CCA4A-7FFA-4E8B-A758-EAA7D073B343
- Gamolenic acid [INN:BAN]
- cis-6,cis-9,cis-12-Octadecatrienoic acid
- NCGC00160469-04
- Acido gamolenico
- C06426
- LMFA01030141
- z,z,z-octadeca-6,9,12-trienoic acid
- Acide gamolenique [French]
- GAMMA-LINOLENIC ACID (CONSTITUENT OF SPIRULINA) [DSC]
- NCGC00160469-03
- BDBM50269532
- AC-33785
- BSPBio_001338
- (Z,Z,Z)-6,9,12-Octadecatrienoate
- C18:3n-6,9,12
- DB13854
- 6,9,12-Octadecatrienoate
- Q415885
- Tox21_111835
- gamma -Linolenic Acid (18:3, n-6)
- DTXCID5026170
- (6Z,9Z,12Z)-Octadecatrienoic acid
- gamma-Llnolenic acid
- cis-Delta(6,9,12)-octadecatrienoate
- (6z,9z,12z-octadecatrienoic acid
- s5743
- Acidum gamolenicum [Latin]
- Gamma-linoleic acid
- CHEMBL464982
- Sonova 400
- 18:3 (n-6)
- Gamolenic-acid
- 6,9,12-all-cis-Octadecatrienoate
- MFCD00065718
- D07213
- UNII-78YC2MAX4O
- z,z,z-6,9,12-Octadecatrienoic acid
- DTXSID7046170
- CHEBI:28661
- AKOS022175367
- NCGC00160469-02
- HY-N7140
- NS00009631
- SMR000058609
- cis-Delta(6,9,12)-octadecatrienoic acid
- gamma-Linolenic acid, analytical standard
- CCRIS 7668
- gamma-Linolenic acid, >=99%, liquid
- C18H30O2 (cis,cis,cis-octadeca-6,9,12-trienoic acid)
- GAMOLENIC ACID
- Acide gamolenique
- cis-6, cis-9, cis-12-octadecatrienoic acid
- Octadeca-6,9,12-triensaeure
- SCHEMBL19418
- (6,9,12)-linolenic acid
- Acidum gamolenicum
- 6(Z),9(Z),12(Z)-Octadecatrienoic acid
- HMS2230A18
- DS-10685
- .GAMMA.-LINOLENIC ACID [MI]
- EN300-7420515
- (6Z,9Z,12Z)-Octadecatrienoate
- IDI1_033808
- Efamast
- A871498
- NCGC00160469-01
- gamoleic acid
- all-cis-6,9,12-octadecatrienoate
- 6,9,12-all-cis-Octadecatrienoic acid
- GAMMA-LINOLENIC ACID (18:3 n-6)
- 6Z,9Z,12Z-octadecatrienoic acid
- Epogam
- y-Linolenic acid
- 78YC2MAX4O
- SR-01000838334
- HMS1989C20
- .gamma.-Linolenic Acid
- CS-W012291
- cis,cis,cis,6,9,12-Octa-decatrienoic acid-18:3 n6 lithium salt
- Delta-linolenic acid
- SY038317
- KBioGR_000058
- VZCCETWTMQHEPK-UHFFFAOYSA-N
- Bio2_000058
- Q27164074
- CH3(CH2)4CH=CHCH2CH=CHCH2CH=CH(CH2)4COOH
- KBio2_000058
- DTXSID90859423
- KBio3_000115
- Bio1_000240
- CH3(CH2)4-CH=CHCH2CH=CHCH2CH=CH(CH2)4COOH
- CBiol_001954
- cis-6,cis-9,cis-12,Octadecadienoic acid
- KBio2_005194
- F15072
- octadeca-6,9,12-trienoic acid
- Bio1_000729
- AKOS028108972
- Bio1_001218
- Bio2_000538
- FT-0632247
- KBioSS_000058
- KBio3_000116
- KBio2_002626
- gamolenate
- Gamolenic acid
- 6-cis,9-cis,12-cis-octadecatrienoate
- (6,9,12)-linolenate
- GLA
- BRD-K18059238-001-11-2
- DB-029858
- BRD-K18059238-001-10-4
- BRD-K18059238-001-13-8
- +Expand
- MDL： MFCD00065718
- InChIKey： VZCCETWTMQHEPK-QNEBEIHSSA-N
- Inchi： InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10,12-13H,2-5,8,11,14-17H2,1H3,(H,19,20)/b7-6-,10-9-,13-12-
- SMILES： CCCCC/C=C\C/C=C\C/C=C\CCCCC(O)=O

Computed Properties

Exact Mass: 278.22458g/mol
Surface Charge: 0
XLogP3: 5.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 13
Monoisotopic Mass: 278.22458g/mol
Monoisotopic Mass: 278.22458g/mol
Topological Polar Surface Area: 37.3Å²
Heavy Atom Count: 20
Complexity: 301
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0

Experimental Properties

LogP: 5.66050
PSA: 37.30000
Merck: 5507
Refractive Index: n20/D 1.471
Boiling Point: 379.5°C at 760 mmHg
Melting Point: -12～-11℃
Flash Point: Fahrenheit: 230 ° f
Celsius: 110 ° c
FEMA: 3312
Color/Form: Colorless or yellowish oil
Solubility: Insoluble in water and ethanol, soluble in a variety of organic solvents.
Density: 0.92

γ-Linolenic Acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：−20°C
Risk Phrases： 36/37/38
Signal Word：Warning
FLUKA BRAND F CODES：8-10-23

γ-Linolenic Acid Customs Data

HS CODE：2916190090
Customs Data：

China Customs Code:
2916190090

Overview:

2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

γ-Linolenic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB46201-50mg	Gamma-linolenic acid	506-26-3	≥98%	50mg	$23.00	2024-04-19
Ambeed	A106708-100mg	(6Z,9Z,12Z)-Octadeca-6,9,12-trienoic acid	506-26-3	98%	100mg	$58.0	2024-07-18
ChemScence	CS-W012291-100mg	Gamma-Linolenic acid	506-26-3	≥98.0%	100mg	$54.0	2021-09-02
Enamine	EN300-7420515-0.05g	(6Z,9Z,12Z)-octadeca-6,9,12-trienoic acid	506-26-3	95%	0.05g	$2755.0	2024-05-24
eNovation Chemicals LLC	D757918-0.1g	(6Z,9Z,12Z)-6,9,12-Octadecatrienoic acid	506-26-3	97%	0.1g	$195	2022-09-08
Larodan	10-1830-30-5x100mg	6(Z),9(Z),12(Z)-Octadecatrienoic acid	506-26-3	>99%	5.1005x100mg	€<\/span><\/bdi><\/span><\/span>184.00	2023-04-28
LKT Labs	L3456-10 mg	γ-Linolenic Acid (6c, 9c, 12c)	506-26-3	≥98%	10 mg	$88.90	2023-07-31
MedChemExpress	HY-N7140-5mg	Gamma-Linolenic acid	506-26-3	≥98.0%	5mg	￥312
S e l l e c k ZHONG GUO	S5743-10mg	γ-Linolenic acid	506-26-3	98%	10mg	¥795.24	2023-09-15
TRC	L467660-5mg	γ-Linolenic Acid	506-26-3		5mg	$57.00	2023-05-18

γ-Linolenic Acid Suppliers

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:506-26-3)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

WU HAN TAN TAN HUA GONG Technology Co., Ltd.

Audited Supplier

(CAS:506-26-3)

MR./MRS.:WU JING LI

Phone:18164245612

Email:wuzz007@163.com

SHANG HAI PU KE Biotechnology Co., Ltd.

Audited Supplier

(CAS:506-26-3)

MR./MRS.:HE JING LI

Phone:18027310741

Email:SKY20045@163.COM

Shanghai HuicH Biotech Co., Ltd

Audited Supplier

(CAS:506-26-3)

MR./MRS.:WEN JUN

Phone:18018625233

Email:wen.jun@e-biochem.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:506-26-3)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

Audited Supplier

(CAS:506-26-3)

MR./MRS.:LU ZHONG HUA

Phone:17621252073

Email:luzh@nature-standard.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:506-26-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

γ-Linolenic Acid Related Literature

1. Borage oil intake by overweight young adults: no effect on metabolic rate; beneficial effects on plasma triglyceride and HDL cholesterol readings

Robert A. DiSilvestro,Susan Olivo Marston,Autumn Zimmerman,Elizabeth Joseph,Carolynn Boeh McCarty Food Funct. 2021 12 8882
2. Dihomo-gamma-linolenic acid induces fat loss in C. elegans in an omega-3-independent manner by promoting peroxisomal fatty acid β-oxidation

David Navarro-Herrera,Paula Aranaz,Laura Eder-Azanza,María Zabala,Cristina Hurtado,Ana Romo-Hualde,J. Alfredo Martínez,Carlos J. González-Navarro,José L. Vizmanos Food Funct. 2018 9 1621
3. Supplementation of okra seed oil ameliorates ethanol-induced liver injury and modulates gut microbiota dysbiosis in mice

Jin Zhang,Yalong Lu,Xingbin Yang,Yan Zhao Food Funct. 2019 10 6385
4. Hypoglycemic effects of Auricularia auricula polysaccharides on high fat diet and streptozotocin-induced diabetic mice using metabolomics analysis

Nannan Liu,Xuefeng Chen,Juanna Song,Mengyin Chen,Pin Gong,Wei Jia,Guoliang Li Food Funct. 2021 12 9994
5. The lipidomic profile of the nanoparticle-biomolecule corona reflects the diversity of plasma lipids

Lana Papafilippou,Anna Nicolaou,Alexandra C. Kendall,Dolores Camacho-Mu?oz,Marilena Hadjidemetriou Nanoscale 2023 15 11038
6. A combined supplementation of vitamin B12 and omega-3 fatty acids across two generations improves cardiometabolic variables in rats

Amrita Khaire,Richa Rathod,Karuna Randhir,Anvita Kale,Sadhana Joshi Food Funct. 2016 7 3910
7. Functional and sensory properties of hen eggs with modified fatty acid compositions

H. Aro,T. Rokka,J. Valaja,J. Hiidenhovi,R. Huopalahti,E.-L. Ryh?nen Food Funct. 2011 2 671
8. A combination of borage seed oil and quercetin reduces fat accumulation and improves insulin sensitivity in obese rats

Paula Aranaz,María Zabala,Ana Romo-Hualde,David Navarro-Herrera,Miguel López-Yoldi,José Luis Vizmanos,J. Alfredo Martínez,Fermín I. Milagro,Carlos J. González-Navarro Food Funct. 2020 11 4512
9. A combination of borage seed oil and quercetin reduces fat accumulation and improves insulin sensitivity in obese rats

Paula Aranaz,María Zabala,Ana Romo-Hualde,David Navarro-Herrera,Miguel López-Yoldi,José Luis Vizmanos,J. Alfredo Martínez,Fermín I. Milagro,Carlos J. González-Navarro Food Funct. 2020 11 4512
10. 18-Carbon polyunsaturated fatty acids via down-regulation NF-κB activation reduce lipopolysaccharide-induced myotube atrophy

Pei-Yin Chen,Hai-Lun Sun,Yi-Chin Lin,Chien-Chun Li,Haw-Wen Chen,Tsu-Shing Wang,Chin-San Liu,Kai-Li Liu RSC Adv. 2016 6 23581

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 506-26-3 (γ-Linolenic Acid)

γ-Linolenic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

γ-Linolenic Acid Security Information

γ-Linolenic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

γ-Linolenic Acid Price

γ-Linolenic Acid Suppliers

γ-Linolenic Acid Related Literature

Related Categories

506-26-3 (γ-Linolenic Acid) Related Products